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Compound of Interest

Compound Name: 1,3-Dimethyluric acid

Cat. No.: B041961 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
1,3-Dimethyluric acid is the primary metabolite of the widely used therapeutic drug

theophylline and the common dietary stimulant caffeine.[1] Its accurate quantification in

biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and

metabolic research. Certified Reference Materials (CRMs) of 1,3-Dimethyluric acid are

indispensable for ensuring the accuracy, reliability, and traceability of these analytical

measurements. This document provides detailed information on sourcing 1,3-Dimethyluric
acid CRM, along with comprehensive protocols for its application in analytical methodologies.

Sourcing Certified Reference Material
Several reputable suppliers offer 1,3-Dimethyluric acid as a Certified Reference Material. A

prominent example is the TraceCERT® 1,3-Dimethyluric acid produced by Sigma-Aldrich,

which is manufactured under the rigorous standards of ISO/IEC 17025 and ISO 17034.[2] This

certification ensures traceability to primary standards from National Metrology Institutes (NMIs)

like NIST or NMIJ. When sourcing a CRM, it is essential to obtain the Certificate of Analysis

(CoA), which provides critical data on the material's certified properties.
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Data Presentation: Certified Reference Material
Specifications
The following table summarizes typical quantitative data found on a Certificate of Analysis for a

1,3-Dimethyluric acid CRM. This data is essential for the accurate preparation of standards

and the calculation of measurement uncertainty.

Parameter Typical Value Description

Certified Purity ≥99.5%

The mass fraction of 1,3-

Dimethyluric acid, often

determined by quantitative

NMR (qNMR) or mass

balance.

Expanded Uncertainty (k=2) ≤0.5%

The uncertainty of the certified

purity value, providing a 95%

confidence interval.

Format Neat Solid
Typically supplied as a

crystalline powder.

Storage Conditions -20°C

Recommended storage

temperature to ensure long-

term stability.

CAS Number 944-73-0
The unique Chemical Abstracts

Service registry number.[2]

Molecular Formula C₇H₈N₄O₃
The chemical formula of 1,3-

Dimethyluric acid.[3]

Molecular Weight 196.16 g/mol
The molar mass of 1,3-

Dimethyluric acid.[3]

Metabolic Pathway of 1,3-Dimethyluric Acid
1,3-Dimethyluric acid is a major product of the hepatic metabolism of theophylline. This

biotransformation is primarily catalyzed by the cytochrome P450 enzymes CYP1A2 and, to a
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lesser extent, CYP2E1, through an 8-hydroxylation reaction.[1][4][5][6] Understanding this

pathway is critical for interpreting drug metabolism and interaction studies.

Theophylline 1,3-Dimethyluric Acid 8-hydroxylationCYP1A2 (major)
CYP2E1 (minor)

Standard Preparation

Analysis

1,3-Dimethyluric Acid CRM

Prepare Stock Solution
(e.g., 1 mg/mL in DMSO)

Prepare Working Standards
(Serial dilution in mobile phase)

HPLC-UV or UPLC-MS/MS Analysis

Prepare Biological Samples
(e.g., Plasma, Urine)

Generate Calibration Curve

Quantify 1,3-Dimethyluric Acid
in Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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